Cas no 2228096-08-8 (2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid)

2-Amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid is a specialized cyclic amino acid derivative featuring a unique structural motif combining a cyclohexyl and cyclopropyl group. Its rigid, sterically constrained framework makes it valuable in medicinal chemistry and peptide research, where conformational control is critical. The presence of both amino and carboxylic acid functional groups allows for versatile incorporation into larger molecular architectures or as a chiral building block. The 4-ethylcyclohexyl moiety enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. This compound is particularly useful for designing peptidomimetics or probing structure-activity relationships in drug discovery. Its stereochemistry can be tailored for specific applications, offering precise control over molecular interactions.
2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid structure
2228096-08-8 structure
Product Name:2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid
CAS No:2228096-08-8
MF:C13H23NO2
MW:225.32722401619
CID:5786941
PubChem ID:165616787
Update Time:2025-05-26

2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-[1-(4-ethylcyclohexyl)cyclopropyl]acetic acid
    • 2228096-08-8
    • EN300-1810229
    • 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid
    • Inchi: 1S/C13H23NO2/c1-2-9-3-5-10(6-4-9)13(7-8-13)11(14)12(15)16/h9-11H,2-8,14H2,1H3,(H,15,16)
    • InChI Key: JFCXMGWNHVGZHS-UHFFFAOYSA-N
    • SMILES: OC(C(C1(CC1)C1CCC(CC)CC1)N)=O

Computed Properties

  • Exact Mass: 225.172878976g/mol
  • Monoisotopic Mass: 225.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.3Ų

2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid Pricemore >>

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Additional information on 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid

Recent Advances in the Study of 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid (CAS: 2228096-08-8)

The compound 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid (CAS: 2228096-08-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and cyclohexyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving asymmetric catalysis to achieve high enantiomeric purity, which is critical for its biological activity. This advancement is expected to facilitate further preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid exhibits potent anti-inflammatory and analgesic properties. A 2023 study in the European Journal of Pharmacology reported that the compound selectively inhibits cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway, with minimal effects on COX-1, thereby reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for treating chronic inflammatory conditions.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding affinity and interaction with biological targets. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted that 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid forms stable interactions with the active site of COX-2, explaining its selectivity and efficacy. These computational findings are being used to guide the design of derivatives with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, necessitating further formulation optimization. Additionally, long-term toxicity studies are required to ensure its safety profile. Ongoing research aims to address these issues, with several pharmaceutical companies expressing interest in advancing the compound into clinical trials.

In conclusion, 2-amino-2-1-(4-ethylcyclohexyl)cyclopropylacetic acid (CAS: 2228096-08-8) represents a promising candidate for the development of novel anti-inflammatory and analgesic therapies. Recent advances in its synthesis, pharmacological characterization, and mechanistic understanding have laid a solid foundation for future research. Continued efforts to optimize its pharmacokinetic properties and evaluate its safety will be crucial for its successful translation into clinical use.

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